3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide

• IUPAC Name: N-methyl-3-[1-(pyridine-4-carbonyl)piperidin-3-yl]-N-(2-pyridin-2-ylethyl)propanamide
• InChI: InChI=1S/C22H28N4O2/c1-25(16-11-20-6-2-3-12-24-20)21(27)8-7-18-5-4-15-26(17-18)22(28)19-9-13-23-14-10-19/h2-3,6,9-10,12-14,18H,4-5,7-8,11,15-17H2,1H3
• InChI Key: SGBXCAXBQDSSML-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C(=O)CCC2CCCN(C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of organic compounds known as piperidines and is used as a chemical tool in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide is not fully understood. However, it is believed to act as a modulator of the activity of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide can affect various biological processes, including neurotransmitter release, receptor binding, and intracellular signaling. It has been shown to increase the release of dopamine and serotonin in certain brain regions, as well as to modulate the activity of certain receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide in lab experiments is its specificity for certain neurotransmitter systems. This allows researchers to study the effects of drugs on specific systems without affecting others. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide. One area of interest is the development of new drugs that target specific neurotransmitter systems. Another area of interest is the investigation of the potential therapeutic applications of this compound in various neurological disorders, such as Parkinson's disease and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological processes.

Synthesis Methods

The synthesis of 3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide involves multiple steps. The starting material is isonicotinoyl chloride, which is reacted with piperidine to produce 1-(isonicotinoyl)piperidine. This intermediate is then reacted with N-methyl-N-[2-(2-pyridinyl)ethyl]propan-1-amine to produce the final product.

Scientific Research Applications

3-(1-isonicotinoyl-3-piperidinyl)-N-methyl-N-[2-(2-pyridinyl)ethyl]propanamide has been used extensively in scientific research as a chemical tool to study various biological processes. It has been used to study the effects of drugs on the central nervous system, as well as to investigate the mechanisms of action of various neurotransmitters.